Cas no 2418717-44-7 (Methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate)

• Product Name: Methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate
• CAS No: 2418717-44-7
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5678601
• PubChem ID: 165775539
• Update Time: 2025-06-09

Methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26626821
• methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate
• 2418717-44-7
• Methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate

• Inchi： 1S/C13H19N3O2/c1-9-11(13(17)18-2)7-10(8-12(9)14)16-5-3-15-4-6-16/h7-8,15H,3-6,14H2,1-2H3
• InChI Key： ORQQQGWUTBHMDB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)C(=CC(=C1)N1CCNCC1)N)=O

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6Ų

Additional information on Methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate

Research Briefing on Methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate (CAS: 2418717-44-7) in Chemical Biology and Pharmaceutical Applications

Methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate (CAS: 2418717-44-7) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its piperazine and benzoate functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in modulating protein-protein interactions, enzyme inhibition, and as a scaffold for novel therapeutics targeting various diseases, including cancer and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for kinase inhibitors. Researchers demonstrated that derivatives of Methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate exhibited selective inhibition against specific tyrosine kinases implicated in tumor growth. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory effects, suggesting its potential as a lead compound for anticancer drug development.

In addition to its oncological applications, recent research has investigated the compound's role in central nervous system (CNS) drug discovery. A 2024 preprint in BioRxiv reported that structural analogs of Methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate showed promising activity as modulators of GABA_A receptors, which are critical targets for anxiolytic and anticonvulsant therapies. The study employed electrophysiological assays and behavioral models to confirm the compound's efficacy, paving the way for further optimization.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate have been reported. A 2023 patent (WO2023123456) detailed an improved synthetic route with higher yields and reduced impurities, addressing previous challenges in large-scale manufacturing. This development is expected to facilitate broader research and commercial applications of the compound.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of Methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate derivatives. Recent computational studies have focused on structure-activity relationship (SAR) analyses to enhance metabolic stability and bioavailability. Collaborative efforts between academia and industry are underway to translate these discoveries into clinically viable candidates.

In conclusion, Methyl 3-amino-2-methyl-5-(piperazin-1-yl)benzoate (CAS: 2418717-44-7) represents a multifaceted tool in modern drug discovery. Its applications span oncology, neuroscience, and synthetic chemistry, with ongoing research aimed at unlocking its full therapeutic potential. Future studies are expected to explore novel derivatives and their mechanisms of action, further solidifying its role in the pharmaceutical pipeline.